Cas no 321998-48-5 (Methyl 2-{[4-({[(3-fluorobenzyl)oxy]imino}methyl)-1-methyl-3-phenyl-1H-pyrazol-5-yl]sulfanyl}benzenecarboxylate)

Methyl 2-{[4-({[(3-fluorobenzyl)oxy]imino}methyl)-1-methyl-3-phenyl-1H-pyrazol-5-yl]sulfanyl}benzenecarboxylate structure
321998-48-5 structure
Product Name:Methyl 2-{[4-({[(3-fluorobenzyl)oxy]imino}methyl)-1-methyl-3-phenyl-1H-pyrazol-5-yl]sulfanyl}benzenecarboxylate
CAS No:321998-48-5
MF:C26H22FN3O3S
MW:475.534588336945
CID:5018306
Update Time:2023-08-25

Methyl 2-{[4-({[(3-fluorobenzyl)oxy]imino}methyl)-1-methyl-3-phenyl-1H-pyrazol-5-yl]sulfanyl}benzenecarboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 2-({4-[(1E)-{[(3-fluorophenyl)methoxy]imino}methyl]-1-methyl-3-phenyl-1H-pyrazol-5-yl}sulfanyl)benzoate
    • methyl 2-{[4-({[(3-fluorobenzyl)oxy]imino}methyl)-1-methyl-3-phenyl-1H-pyrazol-5-yl]sulfanyl}benzenecarboxylate
    • Methyl 2-{[4-({[(3-fluorobenzyl)oxy]imino}methyl)-1-methyl-3-phenyl-1H-pyrazol-5-yl]sulfanyl}benzenecarboxylate
    • Inchi: 1S/C26H22FN3O3S/c1-30-25(34-23-14-7-6-13-21(23)26(31)32-2)22(24(29-30)19-10-4-3-5-11-19)16-28-33-17-18-9-8-12-20(27)15-18/h3-16H,17H2,1-2H3/b28-16+
    • InChI Key: RVXFAMNAGNCNNT-LQKURTRISA-N
    • SMILES: S(C1C=CC=CC=1C(=O)OC)C1=C(/C=N/OCC2C=CC=C(C=2)F)C(C2C=CC=CC=2)=NN1C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 9
  • Complexity: 678
  • XLogP3: 5.8
  • Topological Polar Surface Area: 91
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